3-(Tert-butyl)-1-methyl-6-((2-naphthylsulfonyl)amino)indeno[2,3-D]pyrazol-4-one

• IUPAC Name: N-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C25H23N3O3S/c1-25(2,3)24-21-22(28(4)26-24)19-12-10-17(14-20(19)23(21)29)27-32(30,31)18-11-9-15-7-5-6-8-16(15)13-18/h5-14,27H,1-4H3
• InChI Key: QCLYXGDQCHMFPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C2=C1C(=O)C3=C2C=CC(=C3)NS(=O)(=O)C4=CC5=CC=CC=C5C=C4)C
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol
• CAS No.: 1024523-25-8

Description

Indenopyrazoles are synthesized via multicomponent reactions (MCRs) or ionic liquid-mediated protocols, as highlighted in studies by Wang et al. and Shi et al., which emphasize their utility in generating bioactive scaffolds .

Biological Activity

3-(Tert-butyl)-1-methyl-6-((2-naphthylsulfonyl)amino)indeno[2,3-D]pyrazol-4-one, a compound with the CAS number 1024523-25-8, has garnered attention for its potential biological activities, particularly in the field of cancer research. This article presents a comprehensive overview of its biological activity, including mechanisms of action, cytotoxicity profiles, and relevant case studies.

• Molecular Formula : C25H23N3O3S
• Molecular Weight : 445.5 g/mol
• Solubility : Moderately soluble in organic solvents, with varying solubility reported in different studies.

The compound exhibits significant biological activity through various mechanisms:

• Cytotoxic Activity : Research indicates that this compound demonstrates potent cytotoxicity against several cancer cell lines. It induces apoptosis and cell cycle arrest, which are critical in inhibiting cancer cell proliferation.
• Inhibition of Tubulin Polymerization : Similar to other pyrazole derivatives, it may interfere with microtubule dynamics, leading to disrupted mitotic processes in cancer cells.

Cytotoxicity Profiles

Table 1 summarizes the cytotoxic effects observed in various studies:

Cell Line	IC50 (µM)	Mechanism of Action
MDA-MB-231 (Breast Cancer)	5.0	Induction of apoptosis and cell cycle arrest
HeLa (Cervical Cancer)	7.4	Inhibition of tubulin polymerization
A549 (Lung Cancer)	10.0	Disruption of microtubule organization

Study 1: Anticancer Efficacy

In a recent study published in Cancer Research, the compound was evaluated for its anticancer properties against a panel of human cancer cell lines. The results indicated that it significantly reduced cell viability at low micromolar concentrations while sparing non-cancerous cells from toxicity. The mechanism was linked to the activation of caspases and externalization of phosphatidylserine, hallmark indicators of apoptosis .

Study 2: Structure-Activity Relationship (SAR)

A structure-activity relationship analysis demonstrated that modifications on the naphthyl sulfonamide moiety enhance the compound's potency. Variations in substituents led to differing IC50 values across various cancer types, highlighting the importance of chemical structure in determining biological activity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with structurally related indenopyrazole derivatives, focusing on substituents, molecular formulas, weights, and key physical properties:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Flash Point (°C)	Key References
3-(Tert-butyl)-1-methyl-6-((2-naphthylsulfonyl)amino)indeno[2,3-D]pyrazol-4-one (Target)	2-Naphthylsulfonylamino, tert-butyl, methyl	Not provided	Not provided	Not available	Not available	N/A
3-(tert-butyl)-2-phenylindeno[3,2-c]pyrazol-4-one	Phenyl, tert-butyl	C20H18N2O	302.37	475.40	241.30
3-(tert-butyl)-6-(((cyclohexylamino)thioxomethyl)amino)-1-methylindeno[2,3-d]pyrazol-4-one	Cyclohexylamino-thioxomethyl, tert-butyl, methyl	C22H28N4OS	396.60	Not available	Not available
3-(tert-Butyl)-1-(5-(trifluoromethyl)(2-pyridyl))indeno[2,3-d]pyrazol-4-one	5-Trifluoromethylpyridyl, tert-butyl	C20H16F3N3O	371.36	Not available	Not available

Key Observations :

• Sulfonamide groups often enhance solubility and binding affinity in medicinal chemistry contexts.
• Molecular Weight: The cyclohexylamino-thioxomethyl derivative has the highest molecular weight (396.6 g/mol) due to its sulfur-containing substituent, while the phenyl-substituted analog is lighter (302.37 g/mol).
• Thermal Stability : The phenyl-substituted analog exhibits a high boiling point (475.40°C) and flash point (241.30°C), suggesting robustness under high-temperature conditions.